Cas no 141847-13-4 (Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester)

Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester structure
141847-13-4 structure
Product Name:Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester
CAS No:141847-13-4
MF:C20H36O4
MW:340.497447013855
CID:228124
PubChem ID:6436451
Update Time:2025-04-19

Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester
    • 3-(2-methylpropoxycarbonyl)pentadec-4-enoate
    • A mixture of: isobutyl hydrogen 2-(α-2,4,6-trimethylnon-2-enyl)succinate isobutyl hydrogen 2-(-2,4,6-trimetyhylnon-2-enyl)succinate
    • (8E)-2-[2-(2-methylpropoxy)-2-oxoethyl]tetradec-8-enoic acid
    • Butanedioic acid, 2-(dodecen-1-yl)-, mono(2-methylpropyl) ester
    • (E)-2-[2-(2-methylpropoxy)-2-oxoethyl]tetradec-8-enoic acid
    • 141847-13-4
    • EC 410-720-0
    • DTXSID801014785
    • Inchi: 1S/C20H36O4/c1-4-5-6-7-8-9-10-11-12-13-14-18(20(22)23)15-19(21)24-16-17(2)3/h8-9,17-18H,4-7,10-16H2,1-3H3,(H,22,23)/b9-8+
    • InChI Key: CTQNIJLFRBJWKZ-CMDGGOBGSA-N
    • SMILES: O(CC(C)C)C(CC(C(=O)O)CCCCC/C=C/CCCCC)=O

Computed Properties

  • Exact Mass: 340.26135963g/mol
  • Monoisotopic Mass: 340.26135963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 63.6Ų

Butanedioic acid, dodecenyl-, mono(2-methylpropyl) ester Security Information

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